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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663 Get Quote

For: Researchers, Scientists, and Drug Development Professionals Subject: Core

Physicochemical Properties of 3-Bromo-1-methylpyrrolidine

This document provides a concise technical summary of the key physicochemical properties of

the compound 3-Bromo-1-methylpyrrolidine, a heterocyclic organic compound relevant in

synthetic chemistry and as a building block in pharmaceutical development.

Core Molecular Data
The fundamental molecular identifiers for 3-Bromo-1-methylpyrrolidine are summarized

below. These values are foundational for stoichiometric calculations, analytical characterization,

and registration in chemical databases.

Parameter Value Reference

Molecular Formula C5H10BrN [1][2][3][4][5]

Molecular Weight 164.04 g/mol [1][3]

CAS Number 10603-45-9 [2][3][4]

Methodologies for Structural and Molecular Weight
Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b177663?utm_src=pdf-interest
https://www.benchchem.com/product/b177663?utm_src=pdf-body
https://www.benchchem.com/product/b177663?utm_src=pdf-body
https://www.benchchem.com/product/b177663?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/721867
https://wap.guidechem.com/encyclopedia/3-bromo-1-methyl-pyrrolidine-dic1562718.html
https://chemdad.com/index.php?c=article&id=25052
http://www.allbiopharm.com/product/n/AF06401?l=en_US
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1-methylpyrrolidine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/721867
https://chemdad.com/index.php?c=article&id=25052
https://wap.guidechem.com/encyclopedia/3-bromo-1-methyl-pyrrolidine-dic1562718.html
https://chemdad.com/index.php?c=article&id=25052
http://www.allbiopharm.com/product/n/AF06401?l=en_US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The determination of the molecular formula and weight for a compound like 3-Bromo-1-
methylpyrrolidine relies on a combination of well-established analytical techniques. These

methods provide empirical data to confirm the compound's identity and purity.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. In a typical workflow, the molecule is ionized and its mass-to-charge ratio

(m/z) is measured. For a singly charged molecular ion, this value corresponds directly to the

molecular weight. The high-resolution mass spectrometry (HRMS) variant can provide a

highly accurate mass measurement, which helps in deducing the elemental composition and

thus confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for elucidating the chemical structure. By analyzing the chemical shifts, integration,

and coupling patterns of the hydrogen and carbon atoms, the precise connectivity of the

atoms in the molecule can be determined. This confirms the arrangement of the methyl

group, the pyrrolidine ring, and the position of the bromine atom, thereby validating the

structure corresponding to the molecular formula C5H10BrN.

Elemental Analysis: This technique provides the percentage composition of the individual

elements (Carbon, Hydrogen, Nitrogen, Bromine) in the compound. The resulting empirical

formula can be compared with the proposed molecular formula to ensure consistency and

purity.

Logical Data Relationship
The relationship between the compound's name, its formula, and its molecular weight is a

fundamental hierarchy in chemical sciences. The systematic name defines a unique structure,

which dictates the molecular formula. The molecular weight is then calculated from the atomic

weights of the constituent atoms in the formula.
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3-Bromo-1-methylpyrrolidine C₅H₁₀BrNDefines Structure 164.04 g/molCalculates To
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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